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Compound of Interest

Methyl 5-amino-4-cyano-3-
Compound Name: _
methylthiophene-2-carboxylate

Cat. No.: B183074

This technical support guide provides essential information for researchers, scientists, and drug
development professionals on the safe handling and storage of Methyl 5-amino-4-cyano-3-
methylthiophene-2-carboxylate (CAS No. 61320-65-8).

Frequently Asked Questions (FAQSs)

Q1: What is the recommended storage temperature for this compound?

Al: Methyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate should be stored at room
temperature.

Q2: What is the physical form of this compound?
A2: This compound is a solid.
Q3: What are the primary hazards associated with this chemical?

A3: The primary hazards include being harmful if swallowed, causing skin irritation, causing
serious eye irritation, and potentially causing respiratory irritation.[1]

Q4: Is this compound stable under normal conditions?

A4: While specific stability data for this exact compound is limited in the provided search
results, thiophene derivatives are generally stable under recommended storage conditions.
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However, it is always best practice to handle with care and avoid exposure to incompatible

materials.

Q5: What should I do in case of accidental ingestion?

A5: If swallowed, seek immediate medical attention.

Troubleshooting Guides

Issue

Possible Cause

Solution

Compound has changed color

or appearance during storage.

Exposure to light, air, or

incompatible materials.

Discontinue use of the
compound. Review storage
conditions and ensure the
container is tightly sealed and
protected from light. Dispose of
the degraded material
according to hazardous waste

guidelines.

Skin or eye irritation occurs

during handling.

Inadequate personal protective
equipment (PPE) or accidental

exposure.

Immediately flush the affected
area with copious amounts of
water for at least 15 minutes.
Remove contaminated
clothing. Seek medical
attention. Review and upgrade

PPE protocols.

Difficulty in dissolving the

compound.

Use of an inappropriate

solvent.

Refer to the solubility data
table below. Test small
quantities in different solvents
to find a suitable one for your
application. Sonication may aid

in dissolution.

Data Presentation

Physical and Chemical Properties
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Property Value

Molecular Formula CsHsN202S

Molecular Weight 196.23 g/mol
Appearance Solid

Melting Point 226 °C

Boiling Point 378.8 °C at 760 mmHg
Solubility Soluble in Methanol.

Safety Information

Hazard Category GHS Classification Precautionary Statements
Acute Toxicity, Oral Warning H302: Harmful if swallowed.
Skin Corrosion/Irritation Warning H315: Causes skin irritation.

o i H319: Causes serious eye
Eye Damage/Irritation Warning o
irritation.

. . ) H335: May cause respiratory
Specific target organ toxicity Warning L
irritation.

Experimental Protocols
Protocol 1: Safe Handling and Use

e Engineering Controls: Always handle this compound in a well-ventilated area, preferably
within a chemical fume hood.

o Personal Protective Equipment (PPE):
o Gloves: Wear chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Use safety glasses with side shields or chemical goggles.
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o Lab Coat: A standard laboratory coat is required.

Weighing: When weighing the solid, use a balance inside a fume hood or a vented balance
enclosure to avoid inhalation of dust particles.

Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to
avoid splashing.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if
gloves were worn.

Protocol 2: Spill Cleanup Procedure

Evacuate: Immediately evacuate the area of the spill.
Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

Personal Protective Equipment (PPE): Don appropriate PPE, including respiratory protection
if there is a risk of inhaling dust.

Containment: For a solid spill, gently cover the spill with an absorbent material like
vermiculite or sand to prevent the powder from becoming airborne.

Collection: Carefully sweep the contained material into a designated hazardous waste
container. Avoid creating dust.

Decontamination: Clean the spill area with a suitable solvent (e.g., methanol, followed by
water), and collect the cleaning materials in the hazardous waste container.

Disposal: Seal the hazardous waste container and label it appropriately for disposal
according to your institution's guidelines.

Protocol 3: Storage

Container: Store in a tightly sealed, clearly labeled container.

Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.
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¢ Light: Protect from direct sunlight.

Mandatory Visualizations

Workflow for Safe Handling
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Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Work in a Chemical Fume Hood

l

Weigh Solid in Vented Enclosure

l

Dissolve Solid in Solvent

l

Clean Work Area After Use

End of Operation

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl 5-amino-4-cyano-3-methylthiophene-2-
carboxylate.
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Spill Response Decision Tree

Assess Spill Size and Risk
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Large or Uncontrolled Spill Follow Spill Cleanup Protocol

l

Evacuate Area

:

Notify EH&S and Supervisor

Spill Cleaned and Contained

Click to download full resolution via product page

Caption: Decision tree for responding to a spill of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Methyl 5-amino-4-cyano-3-
methylthiophene-2-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183074#handling-and-storage-of-methyl-5-amino-4-
cyano-3-methylthiophene-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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